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Compound Focus: Oleonitrile

Cat. No.: S624069

Chemical Profile of Oleonitrile

The table below summarizes the basic chemical information for Oleonitrile (CAS No. 112-91-4) from a

chemical database [1].

Property Description

CAS No. 112-91-4

Chemical Oleonitrile

Name

Synonyms Oleyl nitrile; (Z)-9-Octadecenenitrile; 9-Octadecenenitrile, (92)-
Molecular CisHssN

Formula

Molecular 263.46

Weight

Description A fatty nitrile formally derived from oleic acid [1].
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Property Description

Reported Uses  Used in the production of biofuel and biochar by thermal pyrolysis of linseed seed.
Also used as a fatty nitrile solvent for agricultural formulations [1].

Plant Defense Mechanisms Overview

Although a direct link to oleonitrile is not established, plant defense is a well-researched area. The diagrams

below summarize the key signaling pathways plants use to defend against threats like pathogens and insect

herbivores.
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Generalized plant defense signaling pathway [2] [3] [4].
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Key phytohormone pathways and their primary defense outputs [5] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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